Cas no 2228378-77-4 (2,2-difluoro-1-(1-methyl-1H-imidazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(1-methyl-1H-imidazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228378-77-4
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 5996058
• PubChem ID: 165836643
• Update Time: 2025-08-05

2,2-difluoro-1-(1-methyl-1H-imidazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2228378-77-4
• 2,2-difluoro-1-(1-methyl-1H-imidazol-4-yl)cyclopropane-1-carboxylic acid
• EN300-1960844

• Inchi： 1S/C8H8F2N2O2/c1-12-2-5(11-4-12)7(6(13)14)3-8(7,9)10/h2,4H,3H2,1H3,(H,13,14)
• InChI Key： GESKJJPFZUUUSX-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1=CN(C)C=N1)F

Computed Properties

• Exact Mass: 202.05538383g/mol
• Monoisotopic Mass: 202.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.1Ų

Additional information on 2,2-difluoro-1-(1-methyl-1H-imidazol-4-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-Difluoro-1-(1-methyl-1H-imidazol-4-yl)cyclopropane-1-carboxylic Acid (CAS No. 2228378-77-4)

2,2-Difluoro-1-(1-methyl-1H-imidazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2228378-77-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclopropane carboxylic acids, which are known for their diverse biological properties and applications in drug discovery and development.

The molecular structure of 2,2-difluoro-1-(1-methyl-1H-imidazol-4-yl)cyclopropane-1-carboxylic acid is characterized by a cyclopropane ring substituted with two fluorine atoms and a 1-methylimidazole moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for various pharmaceutical applications.

Recent studies have focused on the synthesis and characterization of 2,2-difluoro-1-(1-methyl-1H-imidazol-4-yl)cyclopropane-1-carboxylic acid. One notable approach involves the use of transition-metal-catalyzed reactions to efficiently construct the cyclopropane ring with the desired substituents. For instance, a palladium-catalyzed coupling reaction has been reported to yield high yields of the target compound with excellent regioselectivity and stereoselectivity. This synthetic route not only simplifies the preparation process but also enhances the scalability for industrial production.

In terms of biological activity, 2,2-difluoro-1-(1-methyl-1H-imidazol-4-yl)cyclopropane-1-carboxylic acid has shown promising results in several in vitro and in vivo studies. Preliminary investigations have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, it has been found to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, the compound has shown anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases.

The pharmacokinetic properties of 2,2-difluoro-1-(1-methyl-1H-imidazol-4-yl)cyclopropane-1-carboxylic acid have also been evaluated. Studies have indicated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and exhibits good bioavailability, which is crucial for its therapeutic efficacy. Furthermore, it shows low toxicity in preclinical models, suggesting a favorable safety profile.

To further explore the therapeutic potential of 2,2-difluoro-1-(1-methyl-1H-imidazol-4-yl)cyclopropane-1-carboxylic acid, ongoing clinical trials are being conducted to assess its safety and efficacy in human subjects. These trials aim to evaluate the compound's performance in treating specific diseases such as cancer and inflammatory disorders. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2,2-difluoro-1-(1-methyl-1H-imidazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2228378-77-4) represents a promising candidate in the development of novel therapeutic agents. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. As more data from ongoing studies become available, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases.